Tryptamine Tryptamine Tryptamine is an aminoalkylindole consisting of indole having a 2-aminoethyl group at the 3-position. It has a role as a human metabolite, a plant metabolite and a mouse metabolite. It is an aminoalkylindole, an indole alkaloid, an aralkylamino compound and a member of tryptamines. It is a conjugate base of a tryptaminium.
Tryptamine is a natural product found in Polygala tenuifolia, Rauvolfia serpentina, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 61-54-1
VCID: VC20831620
InChI: InChI=1S/C10H12N2/c11-6-5-8-7-12-10-4-2-1-3-9(8)10/h1-4,7,12H,5-6,11H2
SMILES: C1=CC=C2C(=C1)C(=CN2)CCN
Molecular Formula: C10H12N2
Molecular Weight: 160.22 g/mol

Tryptamine

CAS No.: 61-54-1

Cat. No.: VC20831620

Molecular Formula: C10H12N2

Molecular Weight: 160.22 g/mol

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Tryptamine - 61-54-1

Specification

Description Tryptamine is an aminoalkylindole consisting of indole having a 2-aminoethyl group at the 3-position. It has a role as a human metabolite, a plant metabolite and a mouse metabolite. It is an aminoalkylindole, an indole alkaloid, an aralkylamino compound and a member of tryptamines. It is a conjugate base of a tryptaminium.
Tryptamine is a natural product found in Polygala tenuifolia, Rauvolfia serpentina, and other organisms with data available.
CAS No. 61-54-1
Molecular Formula C10H12N2
Molecular Weight 160.22 g/mol
IUPAC Name 2-(1H-indol-3-yl)ethanamine
Standard InChI InChI=1S/C10H12N2/c11-6-5-8-7-12-10-4-2-1-3-9(8)10/h1-4,7,12H,5-6,11H2
Standard InChI Key APJYDQYYACXCRM-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C(=CN2)CCN
Canonical SMILES C1=CC=C2C(=C1)C(=CN2)CCN
Melting Point 114 - 119 °C

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